Cas no 26964-29-4 (4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl-
• CAS No: 26964-29-4
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 264566
• PubChem ID: 117900
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3,5,7-trimethoxy-2-phenyl-
• 3,5,7-Trimethoxy-2-phenylchromen-4-one
• CHEMBL75772
• 3,5,7-Tri-O-methylgalangin
• ACon1_000793
• MRS-928
• C10045
• Thymidine 5'-(tetrahydrogen triphosphate), sodium salt (1:3)
• SCHEMBL1664287
• CCG-214229
• 3,5,7-Trimethoxy-2-phenyl-4H-chromen-4-one
• Flavone, 3,5,7-trimethoxy-
• Galangin 3,5,7-trimethyl ether
• 3,5,7-Trimethoxy-2-phenyl-chromen-4-one
• CHEBI:5263
• 3,5,7-Trimethoxyflavone
• 3,5,7-trimethoxy-2-phenyl-4H-1-benzopyran-4-one
• 3, 5, 7-trimethoxy-2-phenylchromen-4-one
• DTXSID20181461
• FT-0777772
• AKOS030530658
• BRD-K89975061-001-02-4
• HY-118157
• MEGxp0_001894
• MRS928
• GTPL402
• Galangin trimethyl ether
• EN300-7438486
• 3,5,7-trimethoxy-flavone
• NCGC00169354-01
• Chromen-4-one, 3,5,7-trimethoxy-2-phenyl-
• BRD-K89975061-001-01-6
• 4H-1-Benzopyran-4-one, 3,5,7-trimethoxy-2-phenyl-
• CS-0065329
• Q27087799
• 26964-29-4
• Z2375617912
• LMPK12111652
• BDBM50049384
• 357-tri-O-methylgalangin
• TS-08760
• 3,5,7-Trimethoxy flavone
• DA-49504

• Inchi： 1S/C18H16O5/c1-20-12-9-13(21-2)15-14(10-12)23-17(18(22-3)16(15)19)11-7-5-4-6-8-11/h4-10H,1-3H3
• InChI Key： CBTHKWVPSIGKMI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C(=CC(=CC1=2)OC)OC)=O)OC

Computed Properties

• Exact Mass: 312.09978
• Monoisotopic Mass: 312.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 3.3

Experimental Properties

• Density: 1.28
• Boiling Point: 513.1°Cat760mmHg
• Flash Point: 228.5°C
• Refractive Index: 1.605
• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids